Cas no 2171456-92-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid
• CAS No: 2171456-92-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5892981
• PubChem ID: 165550439
• Update Time: 2025-11-01

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid
• EN300-1487911
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid
• 2171456-92-9

• Inchi： 1S/C25H30N2O5/c1-15(2)23(24(30)26-13-16(3)12-22(28)29)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21,23H,12-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： ZGZJSTZZVQVNGX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No 2171456-92-9, known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a feature that has been extensively studied for its role in peptide synthesis and drug delivery systems.

The Fmoc group is a well-known protecting group in peptide chemistry, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests potential applications in the synthesis of bioactive peptides or as a component in more complex molecular architectures. Recent studies have highlighted the versatility of Fmoc-containing compounds in various biological contexts, including their role as carriers for drug molecules and their ability to enhance the stability of peptide-based therapeutics.

Structurally, the compound features a 3-methylbutanamido group attached to a butanoic acid backbone. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, which could be advantageous in designing molecules with specific solubility properties or membrane affinity. The methyl groups at the 3-position further contribute to the molecule's steric profile, potentially influencing its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. For instance, molecular docking studies have shown that similar Fmoc-containing molecules can bind to specific protein targets with high affinity, suggesting their potential use in drug discovery efforts. Additionally, the incorporation of methyl groups may enhance the compound's metabolic stability, making it a promising candidate for further pharmacological evaluation.

In terms of synthesis, this compound likely involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The use of Fmoc protection strategies would necessitate careful deprotection steps to ensure the integrity of the final product. Recent innovations in catalytic asymmetric synthesis could provide new avenues for constructing such complex molecules with high enantiomeric excess, further expanding their applicability in chiral environments.

The application of this compound extends beyond traditional chemical synthesis. Its unique structure makes it a valuable tool in studying enzyme mechanisms and protein-ligand interactions. For example, derivatives of this compound could serve as inhibitors or activators of key enzymes involved in metabolic pathways, offering insights into disease mechanisms and therapeutic interventions.

Moreover, the integration of Fmoc groups into larger molecular frameworks has opened new possibilities in materials science. Researchers have explored the use of Fmoc-containing polymers for applications ranging from drug delivery vehicles to sensors capable of detecting specific analytes. The presence of both Fmoc and butanoic acid moieties in this compound could synergistically enhance its utility in such advanced materials.

In conclusion, CAS No 2171456-92-9 represents a sophisticated molecule with diverse potential applications across multiple disciplines. Its structure, incorporating both functional groups like Fmoc and stereochemically rich components like 3-methylbutanamido groups, positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new properties and functionalities of similar compounds, this molecule stands at the forefront of innovation in organic chemistry and biotechnology.